3-ethyl-N-(piperidin-4-yl)thiophene-2-carboxamide
Overview
Description
“3-ethyl-N-(piperidin-4-yl)thiophene-2-carboxamide” is a chemical compound . It is a derivative of piperidine, which is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Scientific Research Applications
Pharmacological Research
3-ethyl-N-(piperidin-4-yl)thiophene-2-carboxamide: is a compound that has been studied for its potential pharmacological applications. Piperidine derivatives, which include this compound, are present in more than twenty classes of pharmaceuticals . They are particularly important in the design of drugs due to their significant role in the pharmaceutical industry. The compound’s structure suggests it could be useful in the development of new medications with piperidine moieties, which are known for their biological activity.
Antimicrobial Agent Development
Research has indicated that piperidine and thiophene derivatives can exhibit antimicrobial properties . This compound, with its piperidin-4-yl and thiophene components, may be synthesized and tested for efficacy against various microbial pathogens. It could potentially lead to the discovery of new antimicrobial agents that are more effective or have fewer side effects than current treatments.
Antioxidant Properties
Thiophene derivatives have been associated with antioxidant activity . The thiophene moiety in 3-ethyl-N-(piperidin-4-yl)thiophene-2-carboxamide could be explored for its capacity to act as an antioxidant. This property is valuable in the prevention of oxidative stress-related diseases and could be beneficial in medical research focused on neurodegenerative disorders.
Chemical Synthesis and Industrial Applications
The compound’s chemical structure suggests it could be used in the synthesis of various industrial chemicals. Its potential applications might include the development of new materials or chemical processes that require piperidine or thiophene derivatives as intermediates or catalysts .
Biological Activity Studies
The biological activity of piperidine and thiophene derivatives is a subject of ongoing research3-ethyl-N-(piperidin-4-yl)thiophene-2-carboxamide could be used in studies to understand the structure-activity relationship (SAR) and to develop compounds with specific biological targets .
Drug Discovery and Design
Given the importance of piperidine in drug design, this compound could be a valuable scaffold for the development of new drugs. Its structure could be modified to enhance its interaction with biological targets, potentially leading to the creation of drugs with improved efficacy and safety profiles .
properties
IUPAC Name |
3-ethyl-N-piperidin-4-ylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2OS/c1-2-9-5-8-16-11(9)12(15)14-10-3-6-13-7-4-10/h5,8,10,13H,2-4,6-7H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGBITSAUJCYPJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC=C1)C(=O)NC2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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